N-methyl-N-[(4-methylphenyl)sulfonyl]acetamide

• IUPAC Name: N-methyl-N-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C10H13NO3S/c1-8-4-6-10(7-5-8)15(13,14)11(3)9(2)12/h4-7H,1-3H3
• InChI Key: KXWKSNSAIXBORI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C(=O)C
• Molecular Formula: C10H13NO3S
• DSSTOX Substance ID: DTXSID80876048
• Molecular Weight: 227.28 g/mol
• CAS RN: 16697-83-9

Description

N-methyl-N-[(4-methylphenyl)sulfonyl]acetamide is a chemical compound that belongs to the class of sulfonamide compounds. It is commonly referred to as MSMA and has been widely used as a herbicide for controlling weeds in various crops. Apart from its use as a herbicide, MSMA has also shown potential in various scientific research applications due to its unique chemical properties.

Mechanism of Action

The mechanism of action of MSMA as a herbicide involves the inhibition of photosynthesis in plants. MSMA acts as a photosystem II inhibitor and blocks the electron transport chain, which leads to the production of reactive oxygen species and ultimately, plant death. As a drug, MSMA inhibits various enzymes such as carbonic anhydrase and cholinesterase, which are involved in various physiological processes.
Biochemical and Physiological Effects:
MSMA has been shown to have various biochemical and physiological effects. As a herbicide, MSMA has been shown to cause oxidative stress in plants, which leads to the production of reactive oxygen species and ultimately, plant death. As a drug, MSMA has been shown to inhibit various enzymes such as carbonic anhydrase and cholinesterase, which are involved in various physiological processes such as acid-base balance, respiration, and nerve impulse transmission.

Advantages and Limitations for Lab Experiments

MSMA has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a wide range of applications in various organic reactions. Additionally, MSMA has shown potential in the development of new drugs. However, there are also some limitations to the use of MSMA in lab experiments. It is toxic and should be handled with care. Additionally, MSMA has been shown to have limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of MSMA in scientific research. One potential application is in the development of new drugs. MSMA has shown potential as an inhibitor of various enzymes such as carbonic anhydrase and cholinesterase, which are involved in various physiological processes. Additionally, MSMA may have potential in the development of new herbicides due to its ability to inhibit photosynthesis in plants. Further research is needed to explore these potential applications of MSMA.

Synthesis Methods

The synthesis of MSMA involves the reaction between N-methylacetamide and p-toluenesulfonyl chloride. The reaction is carried out in the presence of a base such as sodium bicarbonate or potassium carbonate. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

MSMA has shown potential in various scientific research applications due to its unique chemical properties. It has been used as a reagent in the synthesis of various organic compounds such as sulfonamides, amides, and esters. MSMA has also been used as a catalyst in various organic reactions such as Michael addition, aldol condensation, and Friedel-Crafts reaction. Additionally, MSMA has been used in the development of new drugs due to its ability to inhibit various enzymes such as carbonic anhydrase and cholinesterase.